Cas no 52134-60-8 (4-Amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxamide)

• Product Name: 4-Amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxamide
• CAS No: 52134-60-8
• MF: C₇H₇N₅O
• MW: 177.163379907608
• CID: 4817744
• Update Time: 2025-06-08

4-Amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxamide
• 7H-Pyrrolo[2,3-d]pyrimidine-5-carboxamide, 4-amino-
• 4-Amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxamide

• Inchi： 1S/C7H7N5O/c8-5-4-3(6(9)13)1-10-7(4)12-2-11-5/h1-2H,(H2,9,13)(H3,8,10,11,12)
• InChI Key： MHQQRXFBIOPXIF-UHFFFAOYSA-N
• SMILES： O=C(C1=CNC2C1=C(N)N=CN=2)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• XLogP3: -0.8
• Topological Polar Surface Area: 111

Additional information on 4-Amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxamide

Introduction to 4-Amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxamide (CAS No. 52134-60-8)

4-Amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 52134-60-8, belongs to the pyrrolopyrimidine class of molecules, which are well-documented for their role in various pharmacological applications. The presence of both amino and carboxamide functional groups in its structure imparts unique reactivity and binding properties, making it a valuable scaffold for drug discovery and development.

The pyrrolo[2,3-d]pyrimidine core is a fused bicyclic system consisting of a pyrrole ring and a pyrimidine ring, which is known to exhibit a wide range of biological activities. These include antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The specific substitution pattern in 4-Amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxamide enhances its interactions with biological targets, making it an attractive candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The 4-Amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxamide scaffold has been extensively studied for its ability to modulate key biological pathways. For instance, studies have shown that derivatives of this compound can inhibit enzymes involved in DNA replication and repair, making them promising candidates for anticancer therapy. Additionally, the carboxamide group provides a site for further chemical modification, allowing researchers to tailor the compound’s properties for specific biological targets.

One of the most compelling aspects of 4-Amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxamide is its potential as a lead compound for drug development. Its structural features enable it to interact with proteins in a highly specific manner, which is crucial for achieving therapeutic efficacy while minimizing side effects. Researchers have leveraged computational methods and high-throughput screening to identify derivatives of this compound that exhibit enhanced potency and selectivity against disease-causing targets.

The pharmaceutical industry has shown particular interest in this class of compounds due to their preclinical success in various disease models. Preclinical studies have demonstrated that certain derivatives of 4-Amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxamide can effectively inhibit the growth of tumor cells and reduce inflammation without significant toxicity. These findings have prompted further investigation into clinical trials to evaluate their safety and efficacy in human patients.

Moreover, the synthesis of 4-Amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxamide has been optimized through various synthetic routes to improve yield and purity. Advances in synthetic methodologies have enabled the production of large quantities of this compound for both research and commercial purposes. The development of efficient synthetic protocols has also facilitated the exploration of novel derivatives with tailored biological activities.

The biological activity of 4-Amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxamide has been further elucidated through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into how the compound interacts with its target proteins at the molecular level. Understanding these interactions is crucial for designing more effective drugs that can bind tightly to their targets and modulate their function.

In conclusion,4-Amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxamide (CAS No. 52134-60-8) is a structurally fascinating compound with significant potential in pharmaceutical applications. Its unique chemical properties and biological activities make it an attractive scaffold for drug discovery and development. As research continues to uncover new therapeutic uses for this compound and its derivatives,4-Amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxamide is poised to play a crucial role in the next generation of innovative treatments.